2-methoxy-N-[2-phenyl-2-(1-piperidinyl)ethyl]benzamide

• IUPAC Name: 2-methoxy-N-(2-phenyl-2-piperidin-1-ylethyl)benzamide
• InChI: InChI=1S/C21H26N2O2/c1-25-20-13-7-6-12-18(20)21(24)22-16-19(17-10-4-2-5-11-17)23-14-8-3-9-15-23/h2,4-7,10-13,19H,3,8-9,14-16H2,1H3,(H,22,24)
• InChI Key: RUHJCNAAGSGSFP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C(=O)NCC(C2=CC=CC=C2)N3CCCCC3
• Molecular Formula: C21H26N2O2
• Molecular Weight: 338.4 g/mol

Description

2-methoxy-N-[2-phenyl-2-(1-piperidinyl)ethyl]benzamide is a chemical compound that has gained popularity in scientific research. It is also known as MPPEB and is a derivative of benzamide. MPPEB has been studied for its potential therapeutic applications due to its unique chemical structure and mechanism of action.

Mechanism of Action

MPPEB acts as an antagonist of the sigma-1 receptor, which is a non-opioid receptor that is involved in various cellular processes. The sigma-1 receptor has been implicated in the regulation of pain, inflammation, and anxiety. MPPEB binds to the sigma-1 receptor and inhibits its activity, leading to a reduction in pain, inflammation, and anxiety.
Biochemical and Physiological Effects:
MPPEB has been found to have several biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines and increase the production of anti-inflammatory cytokines, leading to a reduction in inflammation. MPPEB has also been shown to reduce the activity of the hypothalamic-pituitary-adrenal axis, which is involved in the regulation of stress and anxiety.

Advantages and Limitations for Lab Experiments

MPPEB has several advantages for use in lab experiments. It is relatively easy to synthesize and has a high purity. MPPEB is also stable under normal laboratory conditions and has a long shelf-life. However, one limitation of MPPEB is that it is not water-soluble, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several potential future directions for the study of MPPEB. One area of interest is its potential as a treatment for addiction. MPPEB has been shown to reduce drug-seeking behavior in animal models of addiction, and further research is needed to determine its potential as a treatment for addiction in humans. Another area of interest is its potential as a treatment for neurodegenerative diseases. MPPEB has been shown to have neuroprotective properties in animal models of neurodegenerative diseases, and further research is needed to determine its potential as a treatment for these diseases in humans.

Synthesis Methods

The synthesis of MPPEB involves the reaction of 2-bromo-N-(2-phenylethyl)aniline with piperidine in the presence of palladium catalysts. The resulting intermediate is then reacted with 2-methoxybenzoic acid to form MPPEB. The overall yield of this process is around 50%.

Scientific Research Applications

MPPEB has been studied extensively for its potential therapeutic applications in various fields of research. It has been found to have anti-inflammatory, analgesic, and anti-tumor properties. MPPEB has also been studied for its potential as a treatment for addiction and anxiety disorders.